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For Researchers, Scientists, and Drug Development Professionals

BAY 249716 is a novel small molecule demonstrating a compelling dual-action profile with
potential applications in both oncology and infectious disease. This document provides an in-
depth technical overview of its core mechanisms, supported by available quantitative data,
detailed experimental protocols, and pathway visualizations.

Core Therapeutic Actions

BAY 249716 exhibits two primary biological activities: modulation of the p53 tumor suppressor
protein and potent antitubercular effects.

e p53 Modulation: BAY 249716 acts as a modulator of mutant p53 condensation. It has been
shown to stabilize the wild-type p53 (p53WT) protein as well as clinically relevant mutant
forms, including p53R175H and p53Y220C. The stabilization of p53, a critical guardian of the
genome, is a key strategy in cancer therapy to restore its tumor-suppressive functions.

» Antitubercular Activity: The compound displays significant activity against Mycobacterium
tuberculosis, with a reported 90% inhibitory concentration (IC90) of less than 0.10 pyg/mL.[1]

[2]
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Quantitative Data Summary

The following tables summarize the key quantitative findings from preclinical studies of BAY
249716.

Table 1: Antitubercular and Anti-proliferative Activity

Parameter Value Description

90% inhibitory concentration
Antitubercular IC90 <0.10 pg/mL against Mycobacterium
tuberculosis.[1][2]

50% inhibitory concentration
) ) ) against a range of cancer cell
Anti-proliferative IC50 Low-uM ) . ) )
lines with varying p53 mutation

statuses.

Table 2: p53 Protein Stabilization (nano-Differential Scanning Fluorimetry)

p53 Variant Melting Temperature (Tm)
pS3WT 41.6°C £ 0.01°C

p53R175H 35.0°C £ 0.086°C

p53Y220C 34.7°C £ 0.02°C

Signaling and Mechanistic Pathways

The dual actions of BAY 249716 can be visualized through its distinct molecular interactions.

p53 Stabilization Pathway

BAY 249716 directly interacts with both wild-type and mutant p53 proteins, leading to their
stabilization. This is hypothesized to prevent the aggregation of mutant p53 and potentially
restore some of its transcriptional activity, leading to downstream tumor-suppressive effects like
cell cycle arrest and apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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